molecular formula C4H5FO2S B6238057 but-3-yne-1-sulfonyl fluoride CAS No. 2290008-57-8

but-3-yne-1-sulfonyl fluoride

Cat. No. B6238057
CAS RN: 2290008-57-8
M. Wt: 136.1
InChI Key:
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Description

“But-3-yne-1-sulfonyl fluoride” is a chemical compound that has been used in various chemical reactions . It is a versatile selectively addressable SuFEx click chemistry hub, designed and synthesized through head-to-tail dimerization of ethenesulfonyl fluoride (ESF) .


Synthesis Analysis

The synthesis of sulfonyl fluorides has been achieved using sulfonic acids and their salts . One strategy involves the conversion of sulfonic acid sodium salts to sulfonyl fluorides using thionyl fluoride in 90–99% yields in one hour . Other methods include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols .


Chemical Reactions Analysis

Sulfonyl fluorides are used as electrophilic warheads by both medicinal chemists and chemical biologists . They have found significant utility as reactive probes in chemical biology and molecular pharmacology . The balance of reactivity and stability that is so attractive for these applications, particularly the resistance of sulfonyl fluorides to hydrolysis under physiological conditions, has provided opportunities for synthetic chemists .

Mechanism of Action

The mechanism of action of sulfonyl fluorides involves their use as electrophilic warheads . They are known to modify not only reactive serines but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues .

Future Directions

The advent of sulfur(VI)-fluoride exchange (SuFEx) processes as transformations with click-like reactivity has invigorated research into electrophilic species featuring a sulfur–fluorine bond . Sulfonyl fluorides have emerged as the workhorse functional group, with diverse applications being reported . This suggests that “but-3-yne-1-sulfonyl fluoride” and similar compounds may have significant potential for future research and applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis of but-3-yne-1-sulfonyl fluoride can be achieved through the reaction of but-3-yne-1-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "But-3-yne-1-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add but-3-yne-1-sulfonyl chloride to a reaction flask", "Pass hydrogen fluoride gas through the reaction flask", "Heat the reaction mixture to 60-70°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography" ] }

CAS RN

2290008-57-8

Product Name

but-3-yne-1-sulfonyl fluoride

Molecular Formula

C4H5FO2S

Molecular Weight

136.1

Purity

95

Origin of Product

United States

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